
Technical Support Center: Reversing Hypnorm
Anesthesia in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the successful reversal of Hypnorm anesthesia in mice.

Frequently Asked Questions (FAQs)
Q1: What is Hypnorm and what are its components?

Hypnorm is a veterinary neuroleptanalgesic combination drug used to induce a state of

sedation and profound analgesia in laboratory animals, including mice.[1][2] It is a solution

containing two active ingredients:

Fentanyl citrate: A potent, synthetic opioid analgesic with a rapid onset and short duration of

action. It acts primarily as an agonist at mu-opioid receptors.[2]

Fluanisone: A butyrophenone neuroleptic (a type of typical antipsychotic) that produces

sedation and reduces some of the undesirable side effects of fentanyl.[2][3] Its mechanism of

action involves the antagonism of dopamine D2 and serotonin 5-HT2A receptors.[4]

Q2: Why is reversal of Hypnorm anesthesia necessary?

While Hypnorm provides effective anesthesia, prolonged sedation can lead to complications

such as hypothermia, respiratory depression, and delayed recovery from surgical procedures.
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Reversing the anesthetic effects allows for a quicker return to normal physiological function,

improving animal welfare and facilitating post-procedural monitoring.

Q3: Which component of Hypnorm can be reversed?

The opioid component, fentanyl, can be effectively reversed.[5] The neuroleptic component,

fluanisone, does not have a specific reversal agent and its sedative effects must be allowed to

wear off naturally. Supportive care is crucial during this period.

Q4: What is the primary reversal agent for the fentanyl component of Hypnorm?

Naloxone is the primary antagonist used to reverse the effects of fentanyl.[5] It is a pure opioid

antagonist that competitively binds to opioid receptors, displacing fentanyl and rapidly reversing

its analgesic and respiratory depressive effects.[5] Naltrexone is another opioid antagonist that

can also reverse the effects of fentanyl.[6]

Q5: What happens to the fluanisone component after fentanyl reversal?

After the administration of naloxone, the sedative effects of fluanisone will persist until it is

metabolized and eliminated by the body.[7] The mouse will remain sedated, though no longer

under the influence of the potent opioid. The duration of sedation from fluanisone alone is

approximately 30-60 minutes.[8]

Q6: Can other drugs be used to reverse Hypnorm anesthesia?

Mixed agonist/antagonist opioids such as buprenorphine and butorphanol can reverse the

respiratory depression caused by fentanyl while still providing some level of analgesia.[5][9]

This can be advantageous for managing postoperative pain.

Q7: What if Hypnorm is used in combination with a benzodiazepine like midazolam or

diazepam?

This is a common practice to achieve a surgical plane of anesthesia with good muscle

relaxation.[4] In such cases, the benzodiazepine component can be reversed using its specific

antagonist, flumazenil.
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Issue Possible Cause(s) Recommended Action(s)

Prolonged recovery time after

naloxone administration.

The sedative effects of

fluanisone are still present.

The animal may be

hypothermic.

Provide supportive care,

including a heat source to

maintain normothermia.[4]

Monitor the animal until it is

fully ambulatory. Ensure easy

access to food and water.

Mouse is not breathing or has

very shallow breaths after

Hypnorm administration.

Respiratory depression, a

known side effect of fentanyl.

[2]

Administer an opioid reversal

agent like naloxone

immediately.[5] Provide

supplemental oxygen if

available.

Mouse is awake but ataxic and

uncoordinated after reversal.

Residual effects of fluanisone

and/or other anesthetic agents.

Confine the mouse to a safe,

comfortable cage to prevent

injury. Monitor its behavior and

ensure it has regained normal

motor function before returning

it to its home cage with other

animals.

Mouse shows signs of pain

after naloxone reversal.

Naloxone reverses the

analgesic effects of fentanyl.[5]

If the procedure was painful,

consider administering a non-

opioid analgesic or a mixed

agonist/antagonist opioid like

buprenorphine for

postoperative pain

management, as directed by

your institution's veterinary

staff.[5]
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Re-sedation occurs after initial

recovery.

The half-life of the reversal

agent (e.g., naloxone) may be

shorter than that of the opioid

(fentanyl).

This is less common with the

short-acting fentanyl in

Hypnorm but can occur.

Monitor the animal closely and

be prepared to administer a

second, lower dose of the

reversal agent if necessary.

Data Presentation
Table 1: Recommended Dosages for Hypnorm Anesthesia and Reversal in Mice

Drug Dosage
Route of

Administration
Purpose Reference(s)

Hypnorm

0.01 mL/30g

body weight

(equivalent to

0.105 mg/kg

fentanyl citrate

and 3.333 mg/kg

fluanisone)

Intraperitoneal

(IP)
Anesthesia [8]

Hypnorm +

Diazepam

0.01 mL/30g

Hypnorm (IP) + 5

mg/kg Diazepam

(IP)

Intraperitoneal

(IP)

Surgical

Anesthesia
[4][8]

Hypnorm +

Midazolam

See Protocol 2

for preparation

Intraperitoneal

(IP)

Surgical

Anesthesia
[4]

Naloxone 0.01-0.05 mg/kg

Intravenous (IV),

Intramuscular

(IM)

Fentanyl

Reversal

Flumazenil 0.05 mg/kg
Intraperitoneal

(IP)

Midazolam

Reversal
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Table 2: Expected Timelines for Anesthesia and Recovery in Mice

Anesthetic

Combination

Onset of

Anesthesia

(Loss of

Righting Reflex)

Duration of

Surgical

Anesthesia

Recovery

(Return of

Righting Reflex

without

reversal)

Reference(s)

Hypnorm +

Midazolam
~3-4 min ~20-40 min ~70-110 min

Hypnorm +

Diazepam
~5-10 min ~20-40 min ~60-90 min [4]

Experimental Protocols
Protocol 1: Reversal of Hypnorm Anesthesia

Induce Anesthesia: Administer Hypnorm (with or without a benzodiazepine) via

intraperitoneal injection according to the dosages in Table 1.

Monitor Anesthetic Depth: Confirm a surgical plane of anesthesia by checking for the

absence of a pedal withdrawal reflex (toe pinch).[4]

Perform Procedure: Carry out the experimental procedure while continuously monitoring the

mouse's respiratory rate and body temperature. Maintain normothermia with a heating pad.

[4]

Administer Reversal Agent(s):

To reverse the effects of fentanyl, administer naloxone (0.01-0.05 mg/kg) via

intraperitoneal or subcutaneous injection.

If a benzodiazepine was used, flumazenil (0.05 mg/kg) can be administered via

intraperitoneal injection to reverse its effects.

Post-Reversal Monitoring:
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Place the mouse in a clean, warm cage for recovery.

Monitor the animal every 15 minutes until it is fully ambulatory.[7]

Provide supportive care, such as subcutaneous fluids, to aid hydration and drug

metabolism.[7]

Ensure easy access to food and water on the cage floor.

Protocol 2: Preparation of Fentanyl-Fluanisone-Midazolam (FFM) Mixture

This protocol is for preparing a stable mixture for surgical anesthesia.

Dilution: To prevent precipitation, dilute the commercial preparations of Hypnorm and

midazolam separately before mixing.[7]

Dilute the Hypnorm solution with an equal volume of sterile water for injection (1:1

dilution).

Dilute the midazolam (5 mg/mL) solution with an equal volume of sterile water for injection

(1:1 dilution).

Mixing: Mix one part of the diluted Hypnorm solution with one part of the diluted midazolam

solution.

Final Concentration: The final mixture will contain approximately 0.079 mg/mL fentanyl

citrate, 2.5 mg/mL fluanisone, and 1.25 mg/mL midazolam.[7]

Storage: Store the final mixture in a sterile, sealed vial.

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.benchchem.com/product/b1201082?utm_src=pdf-body
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.benchchem.com/product/b1201082?utm_src=pdf-body
https://www.benchchem.com/product/b1201082?utm_src=pdf-body
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Procedure
Procedure

Post-Procedure / Reversal

Administer Hypnorm
(± Benzodiazepine)

Monitor Anesthetic Depth
(Pedal Reflex, Respiration)

Induction Perform Surgical
Procedure

Surgical Plane
Achieved

Administer Naloxone
(Reverses Fentanyl)

Procedure
Complete

Administer Flumazenil
(If Benzodiazepine was used)

Supportive Care
(Warmth, Fluids) Monitor until Ambulatory

Fentanyl Pathway Fluanisone Pathway

Fentanyl

Mu-Opioid Receptor

Agonist

Analgesia &
Respiratory Depression

Naloxone

Antagonist

Fluanisone

Dopamine D2 Receptor

Antagonist

Sedation

No Specific
Antagonist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1201082?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201082?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. Fentanyl/fluanisone - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. benchchem.com [benchchem.com]

5. Reversal of fentanyl/fluanisone neuroleptanalgesia in the rabbit using mixed
agonist/antagonist opioids - PubMed [pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. vmd.defra.gov.uk [vmd.defra.gov.uk]

8. benchchem.com [benchchem.com]

9. Flumazenil used for reversal of midazolam-induced sedation in endoscopy outpatients -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Reversing Hypnorm
Anesthesia in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201082#reversing-hypnorm-anesthesia-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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